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Compound of Interest

Compound Name: GSK837149A

Cat. No.: B607865 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the fatty

acid synthase (FAS) inhibitor, GSK837149A.

Frequently Asked Questions (FAQs)
Q1: What is GSK837149A and what is its mechanism of action?

GSK837149A is a selective and reversible inhibitor of human fatty acid synthase (FAS)[1][2][3].

It specifically targets the β-ketoacyl reductase (KR) activity of the enzyme[1][2][3]. Its inhibitory

effect is characterized by a Ki value of approximately 30 nM[1][2][3][4]. GSK837149A is

believed to bind to the enzyme-ketoacyl-ACP complex[1][2][3]. Kinetic studies have shown that

GSK837149A acts as a competitive inhibitor with respect to NADPH and a non-competitive

inhibitor with respect to acetoacetyl-CoA.

Q2: What are the key kinetic parameters of GSK837149A?

The primary kinetic parameter for GSK837149A is its inhibition constant (Ki), which quantifies

its binding affinity to the target enzyme.

Parameter Value Enzyme Target

Ki ~30 nM
Human Fatty Acid Synthase

(FAS)
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Q3: Are there known issues with the cell permeability of GSK837149A?

Yes, initial studies have suggested that the cell penetration of GSK837149A and its analogs

may be limited[1][2][3]. This makes it a particularly useful tool for in vitro studies targeting the β-

ketoacyl reductase active site of FAS, but its effectiveness in cell-based assays might be

variable and require optimization[1][2][3].

Q4: In which signaling pathways is Fatty Acid Synthase (FAS) involved?

FAS plays a crucial role in cancer cell metabolism and is linked to several key signaling

pathways that regulate cell growth, proliferation, and survival. These include:

PI3K/Akt/mTOR Pathway: This pathway is frequently hyperactivated in cancer and promotes

anabolic processes, including lipogenesis through the upregulation of FAS.

AMPK Pathway: The 5' AMP-activated protein kinase (AMPK) acts as a cellular energy

sensor. When activated by low energy levels, AMPK can inhibit FAS to conserve energy.
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Issue Possible Cause(s) Recommended Solution(s)

No or low inhibition observed

Incorrect GSK837149A

concentration: Calculation

error or degradation of the

compound.

- Verify calculations and

prepare fresh stock solutions. -

Store GSK837149A stock

solutions at -20°C or -80°C as

recommended.

Inactive enzyme: Improper

storage or handling of the FAS

enzyme.

- Aliquot the enzyme upon

receipt and store at the

recommended temperature to

avoid repeated freeze-thaw

cycles. - Run a positive control

with a known FAS inhibitor to

confirm enzyme activity.

Assay conditions not optimal:

Incorrect pH, temperature, or

substrate concentrations.

- Ensure the assay buffer is at

the correct pH and the

incubation is performed at the

optimal temperature for FAS

activity. - Verify the

concentrations of acetyl-CoA,

malonyl-CoA, and NADPH.

High variability between

replicates

Pipetting errors: Inaccurate or

inconsistent pipetting of small

volumes.

- Use calibrated pipettes and

proper pipetting techniques. -

Prepare a master mix of

reagents to minimize pipetting

variations.

Incomplete mixing: Reagents

not thoroughly mixed in the

assay wells.

- Gently mix the contents of the

wells after adding all

components.

Edge effects in microplates:

Evaporation from the outer

wells of a microplate.

- Avoid using the outermost

wells of the plate or fill them

with buffer to maintain

humidity.

Unexpected kinetic profile Substrate or product inhibition:

High concentrations of

- Perform the assay over a

range of substrate

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


substrates or the accumulation

of products may inhibit the

enzyme.

concentrations to identify any

substrate inhibition. - Measure

initial reaction rates to

minimize the effect of product

accumulation.

GSK837149A precipitation:

The compound may precipitate

at higher concentrations in the

assay buffer.

- Check the solubility of

GSK837149A in your assay

buffer. - If necessary, add a

small amount of a solubilizing

agent like DMSO, ensuring the

final concentration does not

affect enzyme activity.

Experimental Protocols
Spectrophotometric Assay for FAS Inhibition by
GSK837149A
This protocol is adapted from standard methods for measuring FAS activity by monitoring the

oxidation of NADPH at 340 nm.

Materials:

Purified human Fatty Acid Synthase (FAS)

GSK837149A

Potassium phosphate buffer (100 mM, pH 7.0)

Acetyl-CoA

Malonyl-CoA

NADPH

96-well UV-transparent microplate
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Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

Prepare Reagent Solutions:

Prepare a stock solution of GSK837149A in DMSO.

Prepare working solutions of acetyl-CoA, malonyl-CoA, and NADPH in potassium

phosphate buffer.

Assay Setup:

In a 96-well plate, add the following to each well:

Potassium phosphate buffer

A specific concentration of GSK837149A (or DMSO for control)

Acetyl-CoA

NADPH

Purified FAS enzyme

Incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

Initiate the Reaction:

Add malonyl-CoA to each well to start the reaction.

Measure NADPH Oxidation:

Immediately begin monitoring the decrease in absorbance at 340 nm every 30 seconds for

10-15 minutes using a microplate spectrophotometer.

Data Analysis:
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Calculate the initial reaction rate (V₀) for each concentration of GSK837149A from the

linear portion of the absorbance vs. time curve.

Plot the percentage of inhibition against the logarithm of the GSK837149A concentration

to determine the IC₅₀ value.

Perform kinetic studies by varying the concentrations of NADPH and acetoacetyl-CoA to

determine the mode of inhibition.

Signaling Pathways and Experimental Workflows
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Caption: Key signaling pathways regulating Fatty Acid Synthase (FAS) activity.
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Preparation Assay Execution Data Analysis
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Caption: General workflow for a FAS inhibition assay using GSK837149A.
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Caption: A logical approach to troubleshooting enzyme kinetics experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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